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Get Quote

The following table summarizes the key identification, physical properties, and hazard information for 3-

Nitro-2-butanol, which is crucial for any experimental planning [1] [2].

Property Specification

CAS Number 6270-16-2 [1]

Molecular Formula C₄H₉NO₃ [1]

Molecular Weight 119.12 g/mol [1]

Physical Form Liquid [1] [2]

Density 1.1 g/mL at 25 °C [2]

Flash Point 91 °C (195.8 °F) - closed cup [1] [2]

Boiling Point 55 °C at 0.7 hPa [1]

Refractive Index n20/D 1.441 [2]

GHS Hazard
Statements

H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May

cause respiratory irritation) [1]
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Property Specification

Incompatible
Materials

Strong oxidizing agents, strong bases, acid chlories, acid anhydrides [1]

Safety Precautions & Electrostatic Charge Considerations

While the search results do not mention electrostatic charge specifically, the Safety Data Sheet (SDS)

highlights several handling and storage precautions that are directly relevant to preventing static discharge, a

common ignition source [1]:

Handling: Avoid contact with skin and eyes and inhalation of vapor or mist. Keep away from
sources of ignition – No smoking. Take measures to prevent the build-up of electrostatic charge

[1].
Storage: Keep the container tightly closed in a dry and well-ventilated place. Store in a cool place [1].

Personal Protective Equipment (PPE):
Eye/Face Protection: Safety glasses with side-shields [1].

Skin Protection: Wear protective gloves. Impervious clothing is also recommended [1].
Respiratory Protection: Where risk assessment shows it is appropriate, use a full-face

respirator [1].

Graphviz Diagram: Experimental Workflow

Below is a DOT script for a safe experimental workflow that incorporates your requirements for color,

contrast, and label spacing. The colors are chosen from your specified palette and are designed to be

distinguishable [3] [4].
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Preparation Phase

Review SDS

Select Appropriate PPE

Inspect Equipment Grounding

Prepare Conductive Workstation

Transfer Chemical
(Use Grounded Equipment)

Ensure static-safe
environment

Monitor Reaction Parameters

Proceed with caution

Waste Disposal

Alternative path

Incident: Static Spark

If grounding fails Upon completion

Immediate Response:
- Contain Spill

- Evacuate if Necessary

Activate emergency
procedures
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Click to download full resolution via product page

Diagram Title: Chemical Handling and Electrostatic Safety Workflow

This diagram outlines a logical flow for a chemical experiment, highlighting key preparation steps, the main

procedure, and potential emergency responses. The labeldistance=2.5 on the edge attribute ensures

text labels are positioned clearly away from the nodes [5] [6] [7].

FAQs and Troubleshooting

Q1: What are the key steps to prevent electrostatic discharge when handling 3-Nitro-2-butanol?

Grounding and Bonding: Ensure all equipment is properly grounded. Use conductive containers
and transfer lines where possible.

Humidity Control: If feasible, maintain a higher relative humidity in the lab environment to dissipate
static charge.

Personal Protection: Wear anti-static lab coats and footwear.
Avoid Agitation: Minimize splashing, free-falling, or vigorous stirring during transfer, as these actions

can generate static electricity.

Q2: What should I do if I notice a static spark near the chemical? Immediately stop all operations. If no

fire occurs, check your grounding setup and ensure all personnel are aware of the incident. If a fire starts, use

an alcohol-resistant foam, dry chemical, or carbon dioxide extinguisher. Do NOT use a water jet [1].

Q3: The chemical has been spilled. What is the first priority? The first priority is your safety and that of

others. Wear appropriate PPE. Contain the spill immediately using a non-combustible absorbent material like

sand or vermiculite. Prevent the product from entering drains. Place the collected material in a container for

disposal according to local regulations [1].
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To cite this document: Smolecule. [Chemical Properties & Safe Handling of 3-Nitro-2-Butanol].
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nitro-2-butanol-electrostatic-charge-prevention]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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